Cas no 2228818-54-8 (4-({7-oxabicyclo2.2.1heptan-2-yl}methyl)piperidine)

• Product Name: 4-({7-oxabicyclo2.2.1heptan-2-yl}methyl)piperidine
• CAS No: 2228818-54-8
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6571398
• PubChem ID: 165979960
• Update Time: 2025-10-11

4-({7-oxabicyclo2.2.1heptan-2-yl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-({7-oxabicyclo2.2.1heptan-2-yl}methyl)piperidine
• EN300-1998006
• 4-({7-oxabicyclo[2.2.1]heptan-2-yl}methyl)piperidine
• 2228818-54-8

• Inchi： 1S/C12H21NO/c1-2-12-10(8-11(1)14-12)7-9-3-5-13-6-4-9/h9-13H,1-8H2
• InChI Key： CJUBRSGMJGKLMS-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(CC1CCNCC1)C2

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-({7-oxabicyclo2.2.1heptan-2-yl}methyl)piperidine

Research Brief on 4-({7-oxabicyclo[2.2.1]heptan-2-yl}methyl)piperidine (CAS: 2228818-54-8): Recent Advances and Applications

The compound 4-({7-oxabicyclo[2.2.1]heptan-2-yl}methyl)piperidine (CAS: 2228818-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic piperidine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, inflammation, and infectious diseases.

One of the key advancements in the study of this compound is its role as a modulator of neurotransmitter receptors. Researchers have identified its ability to interact with sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and pain management. Preliminary in vitro and in vivo studies suggest that 4-({7-oxabicyclo[2.2.1]heptan-2-yl}methyl)piperidine exhibits high affinity and selectivity for these receptors, potentially offering a new avenue for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its CNS applications, recent investigations have highlighted the compound's anti-inflammatory properties. Mechanistic studies reveal that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings position the compound as a potential therapeutic agent for chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antimicrobial activity. Recent research has demonstrated its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The unique structural features of 4-({7-oxabicyclo[2.2.1]heptan-2-yl}methyl)piperidine contribute to its ability to disrupt microbial cell membranes and inhibit essential enzymatic processes, making it a promising candidate for developing new antimicrobial agents.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the synthesis of 4-({7-oxabicyclo[2.2.1]heptan-2-yl}methyl)piperidine to improve yield and scalability. Novel catalytic methods and green chemistry approaches have been employed to streamline its production, ensuring its feasibility for large-scale pharmaceutical applications. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

In conclusion, 4-({7-oxabicyclo[2.2.1]heptan-2-yl}methyl)piperidine (CAS: 2228818-54-8) represents a versatile and pharmacologically active compound with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and expand its applications across various disease areas. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics.